Cas no 882749-06-6 (N-[(4-Methoxyphenyl)methyl]-2-(4-phenylpiperazin-1-yl)acetamide)

• Product Name: N-[(4-Methoxyphenyl)methyl]-2-(4-phenylpiperazin-1-yl)acetamide
• CAS No: 882749-06-6
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5698812
• Update Time: 2025-10-31

N-[(4-Methoxyphenyl)methyl]-2-(4-phenylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-2-(4-phenylpiperazin-1-yl)acetamide
• 1-Piperazineacetamide, N-[(4-methoxyphenyl)methyl]-4-phenyl-
• N-[(4-Methoxyphenyl)methyl]-2-(4-phenylpiperazin-1-yl)acetamide

• Inchi： 1S/C20H25N3O2/c1-25-19-9-7-17(8-10-19)15-21-20(24)16-22-11-13-23(14-12-22)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,21,24)
• InChI Key： LTAFHLNUBXEVSZ-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=C(OC)C=C2)=O)CCN(C2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 560.6±50.0 °C(Predicted)
• pka: 15.34±0.46(Predicted)

Additional information on N-[(4-Methoxyphenyl)methyl]-2-(4-phenylpiperazin-1-yl)acetamide

N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide (CAS No. 882749-06-6): A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide (CAS No. 882749-06-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the piperazine class of compounds and exhibits a unique structure that contributes to its diverse biological activities. The compound's molecular formula is C₂₀H₂₅N₃O₂, and it has a molecular weight of 335.43 g/mol.

The structure of N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide is characterized by a central acetamide moiety, which is substituted with a (4-methoxyphenyl)methyl group and a 4-phenylpiperazine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide. Studies have shown that this compound possesses potent antidepressant and anxiolytic effects, which are attributed to its ability to modulate serotonin and dopamine neurotransmission. These findings have led to its evaluation as a potential therapeutic agent for the treatment of mood disorders such as major depressive disorder (MDD) and generalized anxiety disorder (GAD).

One of the key mechanisms through which N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide exerts its pharmacological effects is by interacting with serotonin receptors, particularly the 5-HT_1A receptor. This interaction leads to an increase in serotonin levels in the brain, which is believed to contribute to its antidepressant and anxiolytic properties. Additionally, the compound has been shown to have a low affinity for other receptors, such as the dopamine D₂ receptor, which may help minimize side effects associated with traditional antidepressants.

Beyond its potential as an antidepressant and anxiolytic agent, N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide may have therapeutic potential in the treatment of these conditions.

The safety profile of N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide has also been extensively evaluated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its further development as a safe and effective therapeutic agent.

In addition to its pharmacological properties, N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide has been studied for its pharmacokinetic properties. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for oral administration in clinical settings. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1–2 hours after administration. It is metabolized primarily by cytochrome P450 enzymes in the liver, with a half-life of approximately 6–8 hours.

The clinical development of N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide is currently underway, with several Phase II clinical trials evaluating its efficacy and safety in patients with mood disorders. Preliminary results from these trials have been promising, with significant improvements observed in symptoms of depression and anxiety compared to placebo. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

In conclusion, N-[(4-Methoxyphenyl)methyl]-2-(4-Phenylpiperazin-1-yl)acetamide (CAS No. 882749-06-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antidepressant, anxiolytic, and neuroprotective agent makes it an exciting candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its mechanisms of action and therapeutic applications, contributing to our understanding of this fascinating molecule.